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Introduction
Sodium chromite (NaCrO₂), a compound of sodium, chromium, and oxygen, has

demonstrated significant potential as a solid lubricant, particularly in high-temperature and

specialized environments such as liquid sodium coolants and high vacuums.[1] Unlike

conventional lubricants, sodium chromite can be formed in-situ on the surfaces of chromium-

containing alloys, creating a lubricious layer that reduces friction and wear at elevated

temperatures. This document provides a detailed overview of its application, performance

characteristics, and protocols for its utilization as a solid lubricant.

The primary mechanism of lubrication involves the formation of a stable, low-shear-strength

layer of sodium chromite on bearing surfaces.[2] This layer is particularly effective in

preventing galling and seizure of components in demanding applications, such as those found

in sodium-cooled fast reactors.[2]
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Data Presentation: Tribological Performance
The tribological properties of sodium chromite are highly dependent on the operating

environment, particularly temperature and the presence of oxygen in liquid sodium. The

following table summarizes the available quantitative data on the performance of in-situ formed

sodium chromite layers.

Parameter Value Conditions
Substrate
Material

Source

Coefficient of

Friction

(Dynamic)

< 0.5

(considered

good)

Elevated

temperatures in

liquid sodium

Chromium-

containing alloys
[2]

Coefficient of

Friction

(Dynamic)

> 0.5 (portends

significant

surface damage)

Elevated

temperatures in

liquid sodium

Chromium-

containing alloys
[2]

Coefficient of

Friction

(Dynamic)

> 1.0 (generally

unacceptable)

Elevated

temperatures in

liquid sodium

Chromium-

containing alloys
[2]

Formation Time

for Lubricative

Layer

~1 hour
~482°C (900°F)

in liquid sodium
Stainless Steel [2]

Note: The available literature primarily focuses on the in-situ formation of sodium chromite in

liquid sodium environments. Data on the performance of pre-applied sodium chromite
coatings is limited.

Experimental Protocols
The following protocols outline the methodologies for the in-situ formation of a sodium
chromite lubricating layer and a general procedure for evaluating its tribological properties.

Protocol for In-Situ Formation of Sodium Chromite
Lubricating Layer
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This protocol is designed for forming a lubricative sodium chromite layer on chromium-

containing components operating in a high-temperature liquid sodium environment.

Materials:

Chromium-containing alloy components (e.g., stainless steel)

High-purity liquid sodium

Inert gas (e.g., Argon)

High-temperature furnace with a controlled atmosphere chamber

Oxygen monitoring and control system for liquid sodium

Procedure:

Surface Preparation: Thoroughly clean the surfaces of the chromium-containing components

to remove any contaminants, oils, or oxides. Standard degreasing and cleaning procedures

appropriate for the specific alloy should be used.

Assembly: Assemble the components in the test apparatus within the controlled atmosphere

chamber.

Inert Atmosphere Purge: Purge the chamber with a high-purity inert gas (e.g., Argon) to

minimize the initial oxygen concentration.

Introduction of Liquid Sodium: Introduce high-purity liquid sodium into the chamber, ensuring

the components are fully submerged.

Heating: Gradually heat the chamber and the liquid sodium to the desired operating

temperature (e.g., > 480°C).

Oxygen Control: Introduce a controlled amount of oxygen into the liquid sodium. The oxygen

concentration is a critical parameter for the formation of the sodium chromite layer.

Incubation: Maintain the components at the operating temperature and oxygen concentration

for a sufficient duration to allow for the formation of the sodium chromite (NaCrO₂) layer.
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The formation time is temperature-dependent.[2]

Operation: The components can now be operated under load, with the in-situ formed

sodium chromite layer acting as a solid lubricant.

Protocol for Tribological Testing of In-Situ Formed
Sodium Chromite
This protocol describes a general method for evaluating the friction and wear characteristics of

the in-situ formed sodium chromite layer using a pin-on-disk or similar tribometer adapted for

high-temperature liquid metal environments.

Materials and Equipment:

Tribometer configured for high-temperature liquid metal testing

Test specimens (e.g., pin and disk) made from the chromium-containing alloy of interest

High-purity liquid sodium

Controlled atmosphere chamber

Load cell and displacement sensors

Data acquisition system

Procedure:

Specimen Preparation: Clean and prepare the pin and disk specimens as described in

Protocol 3.1.

In-Situ Formation: Follow the procedure in Protocol 3.1 to form the sodium chromite layer

on the surfaces of the test specimens within the tribometer's test chamber.

Tribological Testing:

Apply a predetermined normal load to the pin against the rotating disk.
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Initiate rotation of the disk at a specified speed.

Continuously record the frictional force and normal load using the data acquisition system.

Continue the test for a set duration or number of cycles.

Data Analysis:

Calculate the dynamic coefficient of friction as the ratio of the frictional force to the normal

load.

After the test, carefully remove the specimens, clean off the residual sodium, and analyze

the wear tracks on the disk and the wear scar on the pin using techniques such as

profilometry and microscopy to determine the wear rate.

Visualizations
Logical Relationship for In-Situ Formation of Sodium
Chromite Lubricant
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Caption: In-situ formation of sodium chromite lubricant.

Experimental Workflow for Tribological Evaluation
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Caption: Workflow for tribological testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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